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Compound of Interest

Compound Name: 4-Phenylbenzaldehyde

Cat. No.: B031587

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Phenylbenzaldehyde, also known as biphenyl-4-carboxaldehyde, is a versatile aromatic
aldehyde utilized in the fragrance industry for its distinct aromatic properties.[1] It is a white to
cream-colored solid with a pleasant floral or aromatic odor, making it a valuable ingredient in
the formulation of perfumes, cosmetics, and other scented products.[1] Beyond its use as a
fragrance component, 4-phenylbenzaldehyde also serves as a key intermediate in the
synthesis of various organic compounds, including pharmaceuticals and polymers.[1] This
document provides detailed application notes and experimental protocols for the use of 4-
phenylbenzaldehyde in fragrance research and development.

Physicochemical and Olfactory Properties

A comprehensive understanding of the physicochemical and olfactory properties of 4-
phenylbenzaldehyde is essential for its effective application in fragrance formulations.

Table 1: Physicochemical Properties of 4-Phenylbenzaldehyde
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Property Value Reference(s)

Synonyms Biphenyl-4-carboxaldehyde, p- 1]
Phenylbenzaldehyde

CAS Number 3218-36-8 [1]

Molecular Formula C13H100 [1]

Molecular Weight 182.22 g/mol [1]

Appearance White to cream solid [1]

Melting Point 57-63 °C [1]

Boiling Point 184 °C @ 11 mmHg

Purity > 99% (Assay) [1]

Table 2: Olfactory Profile of 4-Phenylbenzaldehyde
Parameter Description Reference(s)
Odor Type Floral, Aromatic [1]

Odor Description

Described as a pleasant floral

scent.

[1]

Odor Detection Threshold

Data not available in the

reviewed literature.

Typical Use Concentration

Data not available in the
reviewed literature. For
reference, the related
compound Benzaldehyde is
used at 0.02% to 1.6% in

perfume compounds.

[2]

Experimental Protocols
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The following protocols are provided as a guide for researchers and scientists working with 4-
phenylbenzaldehyde in a fragrance laboratory setting.

Protocol 1: Sensory Evaluation of 4-
Phenylbenzaldehyde

Objective: To determine the olfactory profile of 4-phenylbenzaldehyde and its odor intensity at
various concentrations.

Materials:

4-Phenylbenzaldehyde

Ethanol (perfumer's grade, odorless)

Glass beakers and stirring rods

Volumetric flasks and pipettes

Smelling strips

A panel of trained sensory assessors
Methodology:

o Preparation of Dilutions: Prepare a series of dilutions of 4-phenylbenzaldehyde in ethanol.
Suggested concentrations include 10%, 5%, 1%, 0.5%, and 0.1% (w/v).

o Sample Preparation: For each dilution, dip a smelling strip into the solution for 2-3 seconds.
e Sensory Assessment:
o Present the smelling strips to the sensory panel in a well-ventilated, odor-free room.

o Instruct the panelists to evaluate the odor at different time intervals (top note, middle note,
and base note) and to describe the scent profile using standardized fragrance terminology.
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o Ask the panelists to rate the odor intensity of each dilution on a scale (e.g., 1 to 9, where 1
is not perceptible and 9 is extremely strong).

o Data Analysis: Compile the descriptions and intensity ratings from the panel. Analyze the
data to create a comprehensive olfactory profile and a concentration-intensity curve for 4-
phenylbenzaldehyde.

Protocol 2: Stability Testing of 4-Phenylbenzaldehyde in
a Cosmetic Emulsion

Objective: To evaluate the stability of 4-phenylbenzaldehyde in a standard oil-in-water (o/w)
cosmetic emulsion.

Materials:
e 4-Phenylbenzaldehyde
» Pre-made o/w cosmetic base lotion (fragrance-free)
¢ Oven capable of maintaining 40°C = 2°C and 50°C + 2°C
» Refrigerator capable of maintaining 4°C + 2°C
e pH meter
» Viscometer
¢ Glass jars with airtight lids
Methodology:
e Sample Preparation:
o Prepare two batches of the o/w lotion.

o In the test batch, incorporate 4-phenylbenzaldehyde at a desired concentration (e.g.,
0.5% w/w). The other batch will serve as the control.
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o Homogenize both batches to ensure uniform distribution.

o Package the samples in glass jars.

« Initial Analysis (Time 0): Analyze both the control and test samples for the following
parameters:

[e]

Appearance (color, clarity)

Odor

o

opH

[¢]

Viscosity

» Accelerated Stability Testing:

o Store samples of both batches under the following conditions:

40°C + 2°C

» 50°C +£2°C
» 4°C + 2°C (for comparison)
= Room temperature (20-25°C)

» Freeze-thaw cycling (e.g., 24 hours at -10°C followed by 24 hours at 25°C, for three
cycles)

o Periodic Evaluation: Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks)
for any changes in the parameters listed in step 2.

o Data Analysis: Compare the results of the test sample with the control sample at each time
point and under each storage condition. Note any significant changes in color, odor, pH, or
viscosity, which may indicate instability.
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Protocol 3: Quantitative Analysis of 4-
Phenylbenzaldehyde in a Perfume Solution by GC-MS

Objective: To determine the concentration of 4-phenylbenzaldehyde in a prepared perfume
solution using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

Perfume sample containing 4-phenylbenzaldehyde

4-Phenylbenzaldehyde standard of known purity

Internal standard (e.g., 1,4-dibromobenzene)

Ethanol (GC grade)

Volumetric flasks and micropipettes

GC-MS system with a suitable capillary column (e.g., HP-5MS)
Methodology:
e Preparation of Standard Solutions:

o Prepare a stock solution of 4-phenylbenzaldehyde in ethanol at a known concentration
(e.g., 1000 ppm).

o From the stock solution, prepare a series of calibration standards with different
concentrations (e.g., 10, 25, 50, 100, 200 ppm).

o Add a fixed concentration of the internal standard to each calibration standard and the
sample to be analyzed.

o Sample Preparation: Dilute the perfume sample with ethanol to a concentration that falls
within the range of the calibration curve. Add the internal standard at the same concentration
as in the standards.

e GC-MS Analysis:
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o Inject the calibration standards and the prepared sample into the GC-MS system.
o Use an appropriate temperature program to achieve good separation of the analytes.

o The mass spectrometer should be operated in either full scan mode or selected ion
monitoring (SIM) mode for quantification.

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of 4-
phenylbenzaldehyde to the peak area of the internal standard against the concentration
of the standards.

o From the calibration curve, determine the concentration of 4-phenylbenzaldehyde in the
diluted perfume sample.

o Calculate the concentration of 4-phenylbenzaldehyde in the original perfume sample,
taking into account the dilution factor.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of 4-
phenylbenzaldehyde in the fragrance industry.
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Caption: Workflow for the development and application of a fragrance ingredient.
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Caption: Generalized olfactory signal transduction pathway.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b031587?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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